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Compound of Interest

Compound Name: Zirconium sulfate tetrahydrate

Cat. No.: B1593208

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals working with Zirconium sulfate tetrahydrate.
Adherence to these procedures is critical for ensuring laboratory safety and proper chemical
management.

Physicochemical and Toxicological Data

A summary of key quantitative data for Zirconium sulfate tetrahydrate is presented below for
easy reference.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1593208?utm_src=pdf-interest
https://www.benchchem.com/product/b1593208?utm_src=pdf-body
https://www.benchchem.com/product/b1593208?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593208?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Safety Operating Guide

Check Availability & Pricing

Property

Value

Reference

Molecular Formula

Zr(S0a4)2 - 4H20

[1]

Molecular Weight 355.40 g/mol [1]
Appearance White crystalline powder [2]
Melting Point 410°C [1]

Solubility in Water

52.5 g/100 g solution

[3]4]

Specific Gravity

3.22

[1]

Oral LD50 (Rat)

3500 mg/kg

[1](2]

ACGIH TWA

5 mg/m3 (as Zirconium)

[1](2]

NIOSH TWA

5 mg/m3 (as Zirconium)

[2]

OSHA PEL

5 mg/m3 (as Zirconium)

[1]

NIOSH STEL

10 mg/m3 (as Zirconium)

[2]

NIOSH IDLH

50 mg/m3 (as Zirconium)

[2]

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory when handling Zirconium sulfate

tetrahydrate to prevent skin, eye, and respiratory exposure.[2][5]

e Eye and Face Protection: Wear chemical safety goggles or a face shield.[1][2][5] Standard
safety glasses are not sufficient.

¢ Skin Protection:

o Gloves: Wear nitrile or rubber gloves.[1][6] Before use, inspect gloves for any signs of
degradation or puncture.

o Lab Coat/Protective Clothing: A lab coat or a chemical-resistant suit is required to prevent
skin contact.[1][2][6]
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» Respiratory Protection: If ventilation is inadequate or dust is generated, use a NIOSH/MSHA-
approved air-purifying dust or mist respirator.[1][2]

Standard Operating Procedure for Handling

The following workflow outlines the standard procedure for the safe handling of Zirconium
sulfate tetrahydrate from receipt to disposal.
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Standard Operating Procedure for Zirconium Sulfate Tetrahydrate

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Work in a Fume Hood
or Ventilated Area

( Minimize Dust Generation j

tep 4

Store in a Cool, Dry,
Well-Ventilated Area

Waste Disposal

Dispose in an Approved
Waste Container

Click to download full resolution via product page

Safe handling workflow for Zirconium sulfate tetrahydrate.
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Emergency Procedures: Spill and Exposure
Response

Immediate and appropriate action is crucial in the event of a spill or personnel exposure.

In the case of a spill, follow this workflow to ensure safe cleanup and containment.
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Zirconium Sulfate Tetrahydrate Spill Response

Evacuate Immediate Area
& Restrict Access

Don Full PPE
(incl. Respirator if dusty)

Ensure Adequate Ventilation

Contain Spill
(Avoid generating dust)

Clean Up

Mix with Powdered Sodium Carbonate
or Ground Limestone

Sweep or Vacuum Material
into a Suitable Disposal Container

Dispose of Waste
per Regulations

Click to download full resolution via product page

Workflow for responding to a Zirconium sulfate tetrahydrate spill.
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[1][2] Seek immediate medical attention.[1][2]

» Skin Contact: Remove contaminated clothing and shoes.[1][2] Flush skin with plenty of soap
and water for at least 15 minutes.[1][2][7] If irritation persists, seek medical attention.[1]

 Inhalation: Move the individual to fresh air immediately.[1][2] If breathing is difficult,
administer oxygen.[1][2] If the individual is not breathing, give artificial respiration.[1][2] Seek
immediate medical attention.[1][2]

 Ingestion: Do NOT induce vomiting.[2] If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of milk or water.[2] Never give anything by mouth to an
unconscious person.[2] Seek immediate medical attention.[1][2]

Handling and Storage

» Handling: Minimize dust generation and accumulation.[2] Avoid contact with eyes, skin, and
clothing.[2] Use with adequate ventilation.[1][2] Wash hands thoroughly after handling.[7]

o Storage: Store in a tightly closed container in a cool, dry, well-ventilated area away from
incompatible substances such as strong bases and oxidizing agents.[1][2]

Disposal Plan

Dispose of Zirconium sulfate tetrahydrate in accordance with all applicable local, state, and
federal regulations.[1] Chemical waste generators must determine whether a discarded
chemical is classified as a hazardous waste.[7] Do not allow the material to be released into
the environment.[7][8] For spills, the collected waste should be placed in a suitable, closed
container for disposal.[2][7][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling
Zirconium Sulfate Tetrahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1593208#personal-protective-equipment-for-
handling-zirconium-sulfate-tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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